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Compound of Interest

Compound Name: UNC10217938A

Cat. No.: B2496624 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
UNC10217938A is a potent small molecule belonging to the 3-deazapteridine class of

compounds that has been identified as a significant enhancer of oligonucleotide (ON) activity.

[1][2] Its primary mechanism of action involves the modulation of intracellular trafficking

pathways, specifically promoting the release of oligonucleotides from late endosomes, thereby

increasing their cytosolic and nuclear bioavailability.[1][3] This enhanced delivery translates to a

substantial potentiation of the pharmacological effects of various classes of oligonucleotides,

including antisense oligonucleotides (ASOs) and splice-switching oligonucleotides (SSOs).[1]

This technical guide provides a comprehensive overview of the basic properties of

UNC10217938A, including its chemical characteristics, mechanism of action, and key

experimental data, along with detailed protocols for its evaluation.

Chemical Properties
UNC10217938A is a 3-deazapteridine analog with the following chemical properties:
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Property Value Reference

Molecular Formula C₂₆H₂₈N₆O₂

Molecular Weight 456.54 g/mol

CAS Number 1347749-97-6

Appearance Powder

Purity >99%

Solubility
DMSO: ≥ 10 mg/mL (≥ 21.90

mM)

Mechanism of Action: Enhancing Oligonucleotide
Delivery
The therapeutic efficacy of oligonucleotides is often limited by their inefficient delivery to the

target subcellular compartments (cytosol and nucleus) due to entrapment in endosomal

vesicles following endocytosis. UNC10217938A addresses this bottleneck by facilitating the

escape of oligonucleotides from these vesicles.

Exposure of cells to UNC10217938A leads to a significant reduction in the co-localization of

fluorescently labeled oligonucleotides with the late endosome marker Rab7. However, it has

minimal effect on the co-localization with the lysosomal marker LAMP-1, suggesting a specific

action on late endosomes before their fusion with lysosomes. This targeted disruption of late

endosomal membranes allows for the partial release of the entrapped oligonucleotides into the

cytosol, from where they can translocate to the nucleus to engage with their RNA targets.
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UNC10217938A-Mediated Endosomal Escape of Oligonucleotides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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